Cas no 913001-36-2 (4-ethenyl-1-methyl-1H-1,2,3-triazole)

4-ethenyl-1-methyl-1H-1,2,3-triazole structure
913001-36-2 structure
Product Name:4-ethenyl-1-methyl-1H-1,2,3-triazole
CAS No:913001-36-2
MF:C5H7N3
MW:109.129180192947
CID:4510495
PubChem ID:54142688
Update Time:2025-04-24

4-ethenyl-1-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole, 4-ethenyl-1-methyl-
    • 4-ethenyl-1-methyl-1H-1,2,3-triazole
    • SCHEMBL13757835
    • EN300-1858420
    • 913001-36-2
    • Inchi: 1S/C5H7N3/c1-3-5-4-8(2)7-6-5/h3-4H,1H2,2H3
    • InChI Key: IBQZWWOXGSTKGP-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(C=C)N=N1

Computed Properties

  • Exact Mass: 109.063997236g/mol
  • Monoisotopic Mass: 109.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 91.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 30.7Ų

4-ethenyl-1-methyl-1H-1,2,3-triazole Pricemore >>

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